Cas no 1467060-61-2 (1H-Indole, 6-chloro-5-(4-methoxyphenyl)-)

• Product Name: 1H-Indole, 6-chloro-5-(4-methoxyphenyl)-
• CAS No: 1467060-61-2
• MF: C₁₅H₁₂ClNO
• MW: 257.714882850647
• MDL: MFCD31716762
• CID: 4784942
• Update Time: 2025-05-26

1H-Indole, 6-chloro-5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 6-chloro-5-(4-methoxyphenyl)-

• MDL： MFCD31716762
• Inchi： 1S/C15H12ClNO/c1-18-12-4-2-10(3-5-12)13-8-11-6-7-17-15(11)9-14(13)16/h2-9,17H,1H3
• InChI Key： FKWRIDRIXIVPPI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C3=CC=C(OC)C=C3)C(Cl)=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indole, 6-chloro-5-(4-methoxyphenyl)-

Introduction to 1H-Indole, 6-chloro-5-(4-methoxyphenyl) and Its Significance in Modern Chemical Research

1H-Indole, 6-chloro-5-(4-methoxyphenyl) (CAS No. 1467060-61-2) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound belongs to the indole family, which is well-known for its presence in numerous bioactive natural products and synthetic drugs. The structural motif of indole, characterized by a benzene ring fused to a pyrrole ring, serves as a scaffold for a wide array of pharmacological applications.

The molecular structure of 1H-Indole, 6-chloro-5-(4-methoxyphenyl) features a chloro substituent at the 6-position of the indole ring and a methoxyphenyl group at the 5-position. These functional groups contribute to the compound's unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The chloro group, in particular, enhances electrophilicity at the 3-position of the indole ring, facilitating further functionalization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents due to their demonstrated efficacy against various diseases. Studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of indole-based compounds. Specifically, 1H-Indole, 6-chloro-5-(4-methoxyphenyl) has been investigated for its role in modulating biological pathways associated with cancer cell proliferation and apoptosis. Preliminary research suggests that this compound may interfere with key signaling cascades involved in tumor growth, making it a promising candidate for further development as an anticancer therapeutic.

The methoxyphenyl group in 1H-Indole, 6-chloro-5-(4-methoxyphenyl) contributes to its interaction with biological targets by influencing both hydrophobicity and electronic distribution. This feature is particularly relevant in drug design, where optimal binding affinity and selectivity are critical for therapeutic efficacy. Computational studies have been employed to model the interactions of this compound with potential protein targets, providing insights into its mechanism of action.

Moreover, the synthesis of 1H-Indole, 6-chloro-5-(4-methoxyphenyl) has been optimized for scalability and efficiency, ensuring that it can be produced in sufficient quantities for both preclinical and clinical studies. Advanced synthetic methodologies have been developed to streamline the preparation process while maintaining high purity standards. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

The pharmacological profile of 1H-Indole, 6-chloro-5-(4-methoxyphenyl) is further enhanced by its ability to undergo metabolic transformations that may increase its bioavailability or alter its pharmacological activity. Investigating these metabolic pathways is essential for understanding how the compound behaves within living systems and for identifying potential side effects or adverse reactions.

Recent breakthroughs in drug discovery have emphasized the importance of structure-activity relationships (SAR) in optimizing lead compounds. 1H-Indole, 6-chloro-5-(4-methoxyphenyl) serves as an excellent example of how modifying specific structural features can significantly impact biological activity. By systematically varying substituents such as the chloro and methoxyphenyl groups, researchers can fine-tune the properties of indole derivatives to achieve desired therapeutic effects.

The role of 1H-Indole, 6-chloro-5-(4-methoxyphenyl) in medicinal chemistry extends beyond its potential as an anticancer agent. It has also been explored as a precursor for synthesizing more complex molecules with diverse biological activities. For instance, derivatives of this compound have shown promise in treating neurological disorders by interacting with specific neurotransmitter receptors.

In conclusion,1H-Indole, 6-chloro-5-(4-methoxyphenyl) (CAS No. 1467060-61-2) represents a significant advancement in chemical research with implications for drug development across multiple therapeutic areas. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel pharmaceuticals. Continued research into this compound will likely uncover even more fascinating applications and contribute to improving human health.